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Compound of Interest

Compound Name: 2,2-Diethoxyethylamine

Cat. No.: B048651

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core properties,
synthesis, and applications of 2,2-Diethoxyethylamine (CAS 645-36-3). All quantitative data is
summarized in structured tables for easy comparison, and detailed experimental protocols for
key reactions are provided. Visual diagrams created using Graphviz are included to illustrate
reaction pathways and experimental workflows.

Core Properties

2,2-Diethoxyethylamine, also known as aminoacetaldehyde diethyl acetal, is a versatile
primary amine and a valuable building block in organic synthesis.[1][2][3] Its unique structure,
featuring a protected aldehyde functionality, makes it a key intermediate in the construction of
various nitrogen-containing heterocycles.[1][2]

Physicochemical Properties

The fundamental physicochemical properties of 2,2-Diethoxyethylamine are summarized in
the table below.
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Property Value Source
CAS Number 645-36-3 [1][4]
Molecular Formula C6H15N0O2 [1][5]
Molecular Weight 133.19 g/mol [1][5]
Appearance C.:Ieér, colorless to light yellow (1]
liquid

Boiling Point 162-163 °C [1][4][6][8]
Melting Point <-78 °C [11[6]1[7]
Density 0.916 g/mL at 25 °C [41161[8]

Refractive Index (n20/D)

1.416-1.418

[1]i4]8]

Solubility

Soluble in water

[1](6]

Flash Point

45 °C

[1](7]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 2,2-

Diethoxyethylamine.

Spectrum Type

Data Availability

Available, characteristic peaks for ethoxy and

*HNMR aminoethyl groups.
13C NMR Available.
Mass Spectrometry (MS) Available.
Infrared (IR) Spectroscopy Available.

Safety and Handling

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.thermofisher.com/sg/en/home/chemicals/learning-center/organic-chemistry-resources/heterocycle-formation/pomeranz-fritsch-reaction.html
https://www.organicreactions.org/pubchapter/the-synthesis-of-isoquinolines-by-the-pomeranz-fritsch-reaction/
https://www.thermofisher.com/sg/en/home/chemicals/learning-center/organic-chemistry-resources/heterocycle-formation/pomeranz-fritsch-reaction.html
http://orgsyn.org/demo.aspx?prep=v83p0061
https://www.thermofisher.com/sg/en/home/chemicals/learning-center/organic-chemistry-resources/heterocycle-formation/pomeranz-fritsch-reaction.html
http://orgsyn.org/demo.aspx?prep=v83p0061
https://www.thermofisher.com/sg/en/home/chemicals/learning-center/organic-chemistry-resources/heterocycle-formation/pomeranz-fritsch-reaction.html
https://en.wikipedia.org/wiki/Pomeranz%E2%80%93Fritsch_reaction
http://www.orgsyn.org/demo.aspx?prep=v87p0275
https://www.thermofisher.com/sg/en/home/chemicals/learning-center/organic-chemistry-resources/heterocycle-formation/pomeranz-fritsch-reaction.html
https://www.organicreactions.org/pubchapter/the-synthesis-of-isoquinolines-by-the-pomeranz-fritsch-reaction/
https://en.wikipedia.org/wiki/Pomeranz%E2%80%93Fritsch_reaction
https://en.chem-station.com/reactions-2/2018/01/pomeranz-fritsch-isoquinoline-synthesis.html
https://www.thermofisher.com/sg/en/home/chemicals/learning-center/organic-chemistry-resources/heterocycle-formation/pomeranz-fritsch-reaction.html
https://en.wikipedia.org/wiki/Pomeranz%E2%80%93Fritsch_reaction
http://www.orgsyn.org/demo.aspx?prep=v87p0275
https://www.organicreactions.org/pubchapter/the-synthesis-of-isoquinolines-by-the-pomeranz-fritsch-reaction/
https://en.wikipedia.org/wiki/Pomeranz%E2%80%93Fritsch_reaction
https://en.chem-station.com/reactions-2/2018/01/pomeranz-fritsch-isoquinoline-synthesis.html
https://www.thermofisher.com/sg/en/home/chemicals/learning-center/organic-chemistry-resources/heterocycle-formation/pomeranz-fritsch-reaction.html
https://www.organicreactions.org/pubchapter/the-synthesis-of-isoquinolines-by-the-pomeranz-fritsch-reaction/
https://en.chem-station.com/reactions-2/2018/01/pomeranz-fritsch-isoquinoline-synthesis.html
https://www.thermofisher.com/sg/en/home/chemicals/learning-center/organic-chemistry-resources/heterocycle-formation/pomeranz-fritsch-reaction.html
https://en.wikipedia.org/wiki/Pomeranz%E2%80%93Fritsch_reaction
https://www.thermofisher.com/sg/en/home/chemicals/learning-center/organic-chemistry-resources/heterocycle-formation/pomeranz-fritsch-reaction.html
http://www.orgsyn.org/demo.aspx?prep=v87p0275
https://www.benchchem.com/product/b048651?utm_src=pdf-body
https://www.benchchem.com/product/b048651?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

2,2-Diethoxyethylamine is a flammable and corrosive liquid that requires careful handling.[1]
Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat, should be worn at all times. Work should be conducted in a well-ventilated fume hood.

GHS Hazard Information

Hazard Class Pictogram Signal Word Hazard Statement

H226: Flammable

Flammable Liquids GHSO02 Danger o
liquid and vapor.[9]
) H314: Causes severe
Skin ]
) o GHSO05 Danger skin burns and eye
Corrosion/Irritation
damage.[9]
Serious Eye H318: Causes serious
o GHSO05 Danger
Damage/Irritation eye damage.[9]

Safe Handling and Storage

e Handling: Keep away from heat, sparks, open flames, and hot surfaces.[10] Use only non-
sparking tools.[10] Avoid breathing mist, vapors, or spray.[10]

o Storage: Store in a well-ventilated place. Keep container tightly closed in a dry and cool
place.[7][10] Store in a flammables area.[1]

e Incompatible Materials: Acids, strong oxidizing agents, acid anhydrides, acid chlorides, and
carbon dioxide.[10]

Applications in Synthesis

2,2-Diethoxyethylamine serves as a key precursor in the synthesis of various heterocyclic
compounds, which are prevalent in many pharmaceutical agents. Its primary amine
functionality is essential for initial imine formation in several named reactions.[11]

Synthesis of Isoquinolines: The Pomeranz-Fritsch
Reaction

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b048651?utm_src=pdf-body
https://www.thermofisher.com/sg/en/home/chemicals/learning-center/organic-chemistry-resources/heterocycle-formation/pomeranz-fritsch-reaction.html
http://www.orgsyn.org/demo.aspx?prep=CV7P0491
http://www.orgsyn.org/demo.aspx?prep=CV7P0491
http://www.orgsyn.org/demo.aspx?prep=CV7P0491
http://orgsyn.org/demo.aspx?prep=v82p0018
http://orgsyn.org/demo.aspx?prep=v82p0018
http://orgsyn.org/demo.aspx?prep=v82p0018
http://www.orgsyn.org/demo.aspx?prep=v87p0275
http://orgsyn.org/demo.aspx?prep=v82p0018
https://www.thermofisher.com/sg/en/home/chemicals/learning-center/organic-chemistry-resources/heterocycle-formation/pomeranz-fritsch-reaction.html
http://orgsyn.org/demo.aspx?prep=v82p0018
https://www.benchchem.com/product/b048651?utm_src=pdf-body
http://orgsyn.org/demo.aspx?prep=CV3P0275
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

A primary application of 2,2-Diethoxyethylamine is in the Pomeranz-Fritsch reaction for the
synthesis of isoquinolines.[11] This reaction involves the acid-catalyzed cyclization of a
benzalaminoacetal, formed from the condensation of an aromatic aldehyde and 2,2-
Diethoxyethylamine.[11]

Aromatic Aldehyde *

I 4 ,
P Benzalaminoacetal (Schiff BaseD Strong Acid (.., H250:)

Click to download full resolution via product page

Pomeranz-Fritsch reaction pathway.

Synthesis of Imidazole Derivatives

2,2-Diethoxyethylamine is a valuable building block for imidazole-containing compounds.[1] It
can be used to synthesize 2-mercaptoimidazoles, which exhibit potential antithyroid activity.[11]

Experimental Protocols

The following are detailed, representative experimental protocols for key reactions involving
2,2-Diethoxyethylamine.

Generalized Protocol for the Pomeranz-Fritsch
Synthesis of Isoquinoline

This protocol describes a general procedure for the synthesis of isoquinoline from an aromatic
aldehyde and 2,2-Diethoxyethylamine.

Step 1: Formation of the Benzalaminoacetal

 In a round-bottom flask, combine the aromatic aldehyde (1.0 eq) and 2,2-
Diethoxyethylamine (1.05 eq).
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 Stir the mixture at room temperature. The reaction can often be performed neat (without a
solvent).

e Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas
Chromatography-Mass Spectrometry (GC-MS) until the starting aldehyde is consumed.

e The crude benzalaminoacetal is typically used in the next step without further purification.

Step 2: Acid-Catalyzed Cyclization

o To a separate flask containing a strong acid (e.g., concentrated sulfuric acid or
polyphosphoric acid), carefully add the crude benzalaminoacetal from Step 1 while
maintaining a controlled temperature (e.g., using an ice bath).

e Once the addition is complete, slowly heat the reaction mixture to the desired temperature
(e.g., 100-160 °C) and maintain for several hours.

¢ Monitor the reaction for the formation of the isoquinoline product.

 After the reaction is complete, carefully quench the reaction by pouring it onto crushed ice.

» Basify the aqueous solution with a suitable base (e.g., NaOH or NHsOH) to a pH > 10.

o Extract the isoquinoline product with an organic solvent (e.g., dichloromethane or ethyl
acetate).

o Combine the organic layers, dry over an anhydrous salt (e.g., Na2S0a), filter, and
concentrate under reduced pressure.

» Purify the crude product by column chromatography or distillation to obtain the desired
isoquinoline.
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Step 1: Schiff Base Formation

Mix Aromatic Aldehyde
and 2,2-Diethoxyethylamine

:

Stir at Room Temperature

'

Monitor by TLC/GC-MS

Crude Benzalaminoacetal

Step 2: Cyclizavtion & Workup

Add Schiff Base to Strong Acid

'

Heat Reaction Mixture

:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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